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Compound of Interest

Compound Name: Mephentermine hemisulfate

Cat. No.: B1663595

For Researchers, Scientists, and Drug Development Professionals

Abstract

Mephentermine, a sympathomimetic amine, and its hemisulfate salt have been subjects of
interest in medicinal chemistry due to their pharmacological activity. This technical guide
provides an in-depth overview of the chemical structure and synthetic routes for
mephentermine hemisulfate. Detailed experimental protocols for key synthetic
transformations are provided, along with a comprehensive table of its physicochemical
properties. Furthermore, a visualization of the primary synthetic pathway is presented to
facilitate a deeper understanding of the chemical processes involved.

Chemical Structure

Mephentermine is chemically known as N,a,a-trimethylphenethylamine. The hemisulfate salt
consists of two molecules of mephentermine for every one molecule of sulfuric acid.

Mephentermine Free Base:
e IUPAC Name: N,2-dimethyl-1-phenylpropan-2-amine

e Molecular Formula: Ci11H17N
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e Structure:
(Where Ph represents a phenyl group)
Mephentermine Hemisulfate:
e Molecular Formula: (C11H17N)2-H2S0a4
e Structure: Two protonated mephentermine molecules ionically bonded to a sulfate anion.

Physicochemical Properties

A summary of the key physicochemical properties of mephentermine and its hemisulfate salt is
presented in the table below for easy reference and comparison.

- ) Mephentermine Mephentermine Mephentermine
roper
S (Free Base) Hemisulfate Sulfate Dihydrate
Molecular Weight 163.26 g/mol [1] 424.6 g/mol [2] 460.63 g/mol
o White crystalline White crystals or
Appearance Liquid[3] ]
powder crystalline powder[4]
_ _ _ 215-217 °C
Melting Point < 25 °CJ3][5] Not available
(decomposes)[6]
N , 82-83°Cat7 , _
Boiling Point Not applicable Not applicable
mmHg[6]
1 gin 20 mL of water;
Practically insoluble in 1 gin 150 mL of 95%
Solubility water; Freely soluble Soluble in water ethanol; Practically
in alcohol and ether[6] insoluble in
chloroform[3][7]
pKa 10.35 (30 °C)[6] Not available Not available

Synthesis of Mephentermine

There are two primary synthetic routes reported for the preparation of mephentermine.
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Multi-step Synthesis from Benzaldehyde and 2-
Nitropropane

This pathway involves a sequence of well-established organic reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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